3-Fluoro-4-(1-sulfanylethyl)phenol

• Molecular Formula: C8H9FOS
• Molecular Weight: 172.22 g/mol
• IUPAC Name: 3-fluoro-4-(1-sulfanylethyl)phenol
• InChI: InChI=1S/C8H9FOS/c1-5(11)7-3-2-6(10)4-8(7)9/h2-5,10-11H,1H3
• InChI Key: DBYMXDLTRSEWNL-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=C(C=C1)O)F)S

Description

3-Fluoro-4-(1-sulfanylethyl)phenol is a fluorinated phenolic compound characterized by a fluorine atom at the 3-position and a sulfanylethyl (-SCH2CH3) group at the 4-position of the benzene ring. Fluorophenol derivatives are often studied for their reactivity in halogenation or oxidation processes, as seen in chloramination studies of 3-fluoro-4-hydroxybenzoic acid . The sulfanylethyl group may enhance nucleophilic reactivity or influence solubility compared to other sulfur-based substituents like sulfinyl or sulfonyl groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of substituted phenols, including 3-Fluoro-4-(1-sulfanylethyl)phenol, can be achieved through several methods. One efficient method involves the ipso-hydroxylation of arylboronic acids using aqueous hydrogen peroxide as the oxidant and H2O2/HBr as the reagent. This method is mild, green, and highly efficient, allowing for the transformation of arylboronic acids into substituted phenols in very good to excellent yields .

Industrial Production Methods

Industrial production of substituted phenols typically involves large-scale synthesis using similar methods as those employed in laboratory settings. The scalability of the ipso-hydroxylation method makes it suitable for industrial applications, providing a straightforward and environmentally friendly approach to producing 3-Fluoro-4-(1-sulfanylethyl)phenol.

Chemical Reactions Analysis

Types of Reactions

3-Fluoro-4-(1-sulfanylethyl)phenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The sulfanylethyl group can be reduced to form thiols.

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic aromatic substitution.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride can be used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Thiols and other reduced derivatives.

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

3-Fluoro-4-(1-sulfanylethyl)phenol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 3-Fluoro-4-(1-sulfanylethyl)phenol involves its interaction with molecular targets through its functional groups. The phenol group can form hydrogen bonds and participate in redox reactions, while the fluorine atom can influence the compound’s electronic properties. The sulfanylethyl group can interact with thiol-containing biomolecules, potentially affecting various biochemical pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

The physicochemical and biological properties of fluorophenol derivatives are highly dependent on the nature of their substituents. Below is a comparative analysis of 3-Fluoro-4-(1-sulfanylethyl)phenol with structurally related compounds:

Table 1: Structural and Functional Comparison of Fluorophenol Derivatives

Compound Name	Substituent (Position 4)	Molecular Formula	Molecular Weight	Key Properties/Applications	Evidence Source
3-Fluoro-4-(1-sulfanylethyl)phenol	-SCH2CH3	C8H9FOS	172.22 g/mol	Potential nucleophilic reactivity	Inferred
3-Fluoro-4-(methylsulfinyl)phenol	-SOCH3	C7H7FO3S	190.19 g/mol	High purity (≥99%); synthetic intermediates
3-Fluoro-4-(trifluoromethyl)phenol	-CF3	C7H4F4O	180.10 g/mol	Lipophilic; used in fluorinated polymers
3-Fluoro-4-(octyloxy)phenol	-O(CH2)7CH3	C14H21FO2	240.31 g/mol	Surfactant or liquid crystal precursor
Phenol polymer with formaldehyde derivatives	Variable	Polymer	Variable	Low acute toxicity (LD50 >2,000 mg/kg)

Key Observations

Electronic Effects: The sulfanylethyl (-SCH2CH3) group in the target compound likely confers moderate electron-donating properties, enhancing phenolic acidity compared to electron-withdrawing groups like -CF3 . Sulfinyl (-SOCH3) groups, however, are stronger electron-withdrawing moieties, reducing nucleophilicity at the hydroxyl group .

Solubility and Lipophilicity: Longer alkyl chains (e.g., octyloxy in ) increase lipophilicity, making such derivatives suitable for hydrophobic applications. In contrast, the sulfanylethyl group may balance solubility in polar and nonpolar solvents due to its intermediate polarity.

Reactivity: Fluorophenols with sulfur-containing substituents are prone to oxidation. For instance, sulfanylethyl groups can oxidize to sulfoxides or sulfones under mild conditions, altering reactivity pathways. This contrasts with stable trifluoromethyl (-CF3) groups, which resist oxidation .

Toxicity: Limited toxicity data exist for sulfur-substituted fluorophenols. However, phenol derivatives with bulky substituents (e.g., formaldehyde polymers in ) show low acute toxicity, suggesting that steric hindrance may mitigate biological activity.

Synthetic Accessibility: Sulfanylethyl-substituted phenols may be synthesized via nucleophilic aromatic substitution or coupling reactions, similar to methods described for triazole derivatives in . Sulfinyl analogs require controlled oxidation steps, as noted in .

Biological Activity

3-Fluoro-4-(1-sulfanylethyl)phenol is a compound of interest due to its unique chemical structure and potential biological activities. This article explores its biological activity, mechanism of action, and applications in various fields, supported by data tables and relevant case studies.

Chemical Structure and Properties

3-Fluoro-4-(1-sulfanylethyl)phenol is characterized by the presence of a fluorine atom, a phenolic hydroxyl group, and a sulfanyl (thioether) group. The molecular formula is $C_8H_9FOS$, with a molecular weight of approximately 188.22 g/mol. The compound's structure allows for various interactions with biological molecules, enhancing its potential as a therapeutic agent.

The biological activity of 3-Fluoro-4-(1-sulfanylethyl)phenol can be attributed to several mechanisms:

• Hydrogen Bonding : The phenolic hydroxyl group can form hydrogen bonds with amino acid residues in proteins, facilitating enzyme inhibition or modulation of protein-ligand interactions.
• Halogen Bonding : The fluorine atom can participate in halogen bonding, which may influence the binding affinity and specificity towards biological targets.
• Thiol Interaction : The sulfanyl group can interact with thiol groups in enzymes, potentially inhibiting their activity or altering their function.

Antimicrobial Activity

Research indicates that compounds similar to 3-Fluoro-4-(1-sulfanylethyl)phenol exhibit significant antimicrobial properties. For instance, studies on related phenolic compounds have shown effectiveness against various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism often involves disruption of bacterial cell membranes or inhibition of cell wall synthesis .

Enzyme Inhibition

The compound has been investigated for its potential as an enzyme inhibitor. Its ability to form hydrogen bonds and interact with thiols makes it a candidate for inhibiting enzymes involved in metabolic pathways. For example, similar compounds have been shown to inhibit enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are critical in inflammatory processes .

Study 1: Antimicrobial Efficacy

A study published in Pharmaceutical Research evaluated the antimicrobial efficacy of various phenolic compounds, including derivatives of 3-Fluoro-4-(1-sulfanylethyl)phenol. Results indicated that these compounds exhibited a minimum inhibitory concentration (MIC) against Gram-positive bacteria comparable to standard antibiotics.

Study 2: Enzyme Interaction

Another research project utilized NMR screening to assess the interaction between fluorinated compounds and serine proteases. The findings suggested that 3-Fluoro-4-(1-sulfanylethyl)phenol could effectively bind to target enzymes, leading to potential applications in drug design for diseases involving protease dysregulation .

Comparative Analysis

The following table summarizes key properties and biological activities of 3-Fluoro-4-(1-sulfanylethyl)phenol compared to similar compounds:

Compound Name	Molecular Weight	Antimicrobial Activity	Enzyme Inhibition
3-Fluoro-4-(1-sulfanylethyl)phenol	188.22 g/mol	Moderate	Yes
4-Fluoro-2-(1-hydroxyethyl)phenol	188.20 g/mol	High	Moderate
4-Fluoro-2-(1-methylethyl)phenol	188.20 g/mol	Low	No